Cas no 835595-07-8 (Benzoic acid, 3-(2-benzofuranyl)-)
835595-07-8 structure
Product Name:Benzoic acid, 3-(2-benzofuranyl)-
CAS No:835595-07-8
MF:C15H10O3
MW:238.238104343414
CID:669680
PubChem ID:11207140
Update Time:2025-04-19
Benzoic acid, 3-(2-benzofuranyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(2-benzofuranyl)-
- 3-(1-benzofuran-2-yl)benzoic acid
- 3-(2-benzofuranyl)Benzoic acid
- FT-0752377
- 835595-07-8
- SCHEMBL4601674
- YXFVUPBRAAWFRZ-UHFFFAOYSA-N
- DTXSID90458773
- 3-(benzofuran-2-yl)benzoic acid
-
- Inchi: 1S/C15H10O3/c16-15(17)12-6-3-5-10(8-12)14-9-11-4-1-2-7-13(11)18-14/h1-9H,(H,16,17)
- InChI Key: YXFVUPBRAAWFRZ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C=C1C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 238.062994177g/mol
- Monoisotopic Mass: 238.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 50.4Ų
Benzoic acid, 3-(2-benzofuranyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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